Cas no 1421482-84-9 (N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide)

• Product Name: N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide
• CAS No: 1421482-84-9
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6005901
• PubChem ID: 71803992
• Update Time: 2025-05-26

N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide
• N-(furan-3-ylmethyl)-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide
• F6415-0219
• N-(furan-3-ylmethyl)-N-(2-methoxyethyl)cyclohex-3-enecarboxamide
• AKOS024556101
• N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide
• 1421482-84-9

• Inchi： 1S/C15H21NO3/c1-18-10-8-16(11-13-7-9-19-12-13)15(17)14-5-3-2-4-6-14/h2-3,7,9,12,14H,4-6,8,10-11H2,1H3
• InChI Key： WBLVULMPGALQCA-UHFFFAOYSA-N
• SMILES： C1(C(N(CC2C=COC=2)CCOC)=O)CCC=CC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide

Comprehensive Analysis of N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide (CAS No. 1421482-84-9)

The compound N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide (CAS No. 1421482-84-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including a furan ring, a methoxyethyl group, and a cyclohexene carboxamide backbone, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide has surged due to their role in developing small-molecule therapeutics. The furan moiety is known for its electron-rich properties, which can enhance binding affinity to enzymes or receptors. Meanwhile, the methoxyethyl group improves solubility, a critical factor in optimizing drug-like properties. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1421482-84-9 exemplifies the growing focus on scaffold diversification. Its cyclohexene carboxamide core offers opportunities for further functionalization, enabling the creation of libraries for high-throughput screening. This approach is pivotal in addressing challenges like drug resistance and target selectivity, which dominate discussions in medicinal chemistry forums.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional halogenated intermediates, N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide leverages greener synthetic pathways, aligning with the Green Chemistry Principles. This aspect resonates with industries striving to reduce carbon footprints while maintaining efficiency.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring reproducibility in research settings. Such rigor is essential given the compound's potential use in preclinical studies or as a chemical probe.

In conclusion, N-(furan-3-yl)methyl-N-(2-methoxyethyl)cyclohex-3-ene-1-carboxamide (CAS No. 1421482-84-9) represents a promising candidate for interdisciplinary research. Its balanced physicochemical properties and adaptability to modular synthesis underscore its relevance in contemporary life sciences and material innovation.